Cas no 89238-95-9 (Pyrene, 1-phenoxy-)

• Product Name: Pyrene, 1-phenoxy-
• CAS No: 89238-95-9
• MF: C₂₂H₁₄O
• MW: 294.345965862274
• CID: 607356
• PubChem ID: 71322996
• Update Time: 2025-04-19

Pyrene, 1-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1-phenoxy-
• 1-phenoxypyrene
• DTXSID00752618
• 89238-95-9
• SCHEMBL443084

• Inchi： 1S/C22H14O/c1-2-7-18(8-3-1)23-20-14-12-17-10-9-15-5-4-6-16-11-13-19(20)22(17)21(15)16/h1-14H
• InChI Key： DKXYSMBZCGAARO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 294.104465066g/mol
• Monoisotopic Mass: 294.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2Ų